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Compound of Interest

Compound Name: LysoFP-NH2

Cat. No.: B1675796 Get Quote

CAS Number: 69408-85-1

This technical guide provides an in-depth overview of LysoFP-NH2, a fluorescent amine

product formed from the lysosome-targetable carbon monoxide (CO) probe, LysoFP-NO2. This

document is intended for researchers, scientists, and professionals in drug development

utilizing fluorescent probes for cellular imaging and CO detection.

Introduction
LysoFP-NH2 is the highly fluorescent derivative of the non-fluorescent probe LysoFP-NO2.[1]

[2][3] The core application of this system lies in the detection of carbon monoxide within the

lysosomes of living cells. The probe LysoFP-NO2 was designed based on a naphthalimide

fluorophore and is engineered to selectively react with CO.[2] This reaction transforms the nitro

group of LysoFP-NO2 into an amino group, yielding the fluorescent LysoFP-NH2 and triggering

a "turn-on" fluorescent signal.[2] This specific localization to the lysosome makes it a valuable

tool for investigating the roles of CO in this acidic organelle.

Physicochemical Properties
A summary of the key quantitative data for LysoFP-NH2 is presented in the table below.
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Property Value Reference

CAS Number 69408-85-1

Molecular Formula C18H19N3O3

Molecular Weight 325.362 g/mol

Excitation Maxima 440 nm

Emission Maxima 528 nm

Density 1.3±0.1 g/cm³

Boiling Point 577.9±45.0 °C at 760 mmHg

Flash Point 303.3±28.7 °C

Mechanism of Action
The detection of carbon monoxide by LysoFP-NO2 is a "turn-on" mechanism, where the

probe's fluorescence is significantly increased upon reaction with CO. The non-fluorescent

LysoFP-NO2 is selectively reduced by carbon monoxide to the highly fluorescent LysoFP-NH2.

This conversion results in a greater than 75-fold increase in fluorescence intensity. The probe

demonstrates high selectivity for CO over other reactive oxygen, nitrogen, and sulfur species.
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Mechanism of LysoFP-NO2 to LysoFP-NH2 Conversion
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Caption: Conversion of non-fluorescent LysoFP-NO2 to fluorescent LysoFP-NH2 upon reaction

with CO in the lysosome.

Experimental Protocols
The following is a generalized protocol for the use of LysoFP-NO2 for imaging carbon

monoxide in living cells, based on published research. Specific concentrations and incubation

times may need to be optimized for different cell types and experimental conditions.

Cell Culture and Staining
Cell Seeding: Plate cells (e.g., MCF7 cells) on a suitable imaging dish or plate and culture

under standard conditions until the desired confluency is reached.

Probe Preparation: Prepare a stock solution of LysoFP-NO2 in a suitable solvent (e.g.,

DMSO).
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Cell Staining:

Wash the cells with a buffered saline solution (e.g., PBS, pH 7.4).

Dilute the LysoFP-NO2 stock solution to the desired final concentration in cell culture

medium. A concentration of 30 μM has been shown to be non-cytotoxic to HepG2 cells for

up to five hours.

Incubate the cells with the LysoFP-NO2 solution at 37°C for the optimized duration.

CO Treatment (Optional): To induce intracellular CO production, cells can be treated with a

known CO donor or other stimuli.

Fluorescence Microscopy
Washing: After incubation, wash the cells with buffered saline to remove any excess probe.

Imaging:

Acquire fluorescent images using a fluorescence microscope equipped with appropriate

filters.

Use an excitation wavelength of approximately 440 nm and collect the emission at around

528 nm.

Capture images of both control and treated cells to compare fluorescence intensity.
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Experimental Workflow for Cellular CO Imaging
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Caption: A generalized workflow for the detection of intracellular carbon monoxide using

LysoFP-NO2.

Applications in Research
The LysoFP-NO2/LysoFP-NH2 system is a powerful tool for investigating the role of carbon

monoxide in cellular physiology and pathophysiology. Its ability to specifically target and report

on CO levels within lysosomes allows for the study of:

Lysosomal function and stress: Investigating the impact of CO on lysosomal pH, enzyme

activity, and overall integrity.

Cell signaling: Elucidating the role of lysosomal CO in cellular signaling pathways.

Drug discovery: Screening for compounds that modulate intracellular CO levels or affect

lysosomal function.

Toxicology: Assessing the cytotoxic effects of CO and other substances on lysosomes.

Conclusion
LysoFP-NH2, as the fluorescent reporter of the LysoFP-NO2 probe, provides a selective and

sensitive method for the detection of carbon monoxide in the lysosomes of living cells. The

"turn-on" fluorescence mechanism and specific subcellular localization make it an invaluable

tool for researchers in various fields of cell biology and drug development. Careful optimization

of experimental protocols is recommended to ensure reliable and reproducible results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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